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Compound of Interest

Compound Name: 2-Fluoro-5-methylaniline

Cat. No.: B1296174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 2-Fluoro-5-
methylaniline with a purity of 99%. It is intended for researchers, scientists, and professionals

in drug development who utilize this compound as a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and other advanced materials.[1][2] This document outlines

the chemical properties, current supplier landscape, and a representative synthesis protocol for

this versatile molecule.

Chemical Identity and Properties
2-Fluoro-5-methylaniline, also known as 6-Fluoro-m-toluidine, is an aromatic amine with the

chemical formula FC₆H₃(CH₃)NH₂. Its fluorine substitution significantly influences its chemical

reactivity, making it a valuable building block in organic synthesis.[2] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 452-84-6 [3]

Molecular Formula C₇H₈FN [4]

Molecular Weight 125.14 g/mol [4]

Appearance
Clear colorless to pale yellow

or red liquid
[5]

Boiling Point 80-86 °C at 11 mmHg [3]

Density 1.109 g/mL at 25 °C

Refractive Index 1.5310-1.5350 at 20 °C [5]

Purity ≥97.5% to 99% [5]

Commercial Suppliers and Availability
A number of chemical suppliers list 2-Fluoro-5-methylaniline in their catalogs. However, the

availability of the high-purity 99% grade can be variable. While some major suppliers have

historically offered this purity, it is important to verify current stock and lead times. The following

table provides a summary of potential suppliers.
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Supplier Purity Offered Notes

Sigma-Aldrich 99%
Product is listed as

discontinued.

Thermo Scientific Chemicals

(Alfa Aesar)
98%

Availability should be

confirmed with customer

service.[5]

TCI Chemical
Information not readily

available

Listed as a supplier on

ChemicalBook.[3]

Ambeed
Information not readily

available

Listed as a supplier on

ChemicalBook, with a price for

500g.[3]

Alichem
Information not readily

available

Listed as a supplier on

ChemicalBook, with a price for

1g.[3]

Zhejiang Xieshi New Materials

Co., Ltd.

Information not readily

available

A manufacturer and supplier in

China.[6]

Applications in Research and Development
2-Fluoro-5-methylaniline is a critical intermediate in the synthesis of a variety of target

molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] Its utility stems

from the unique electronic properties conferred by the fluorine atom, which can enhance

biological activity and metabolic stability of the final products.[2]

Key applications include:

Pharmaceutical Development: It serves as a building block for active pharmaceutical

ingredients (APIs), particularly in the development of drugs targeting neurological and

cardiovascular conditions.[1][2]

Agrochemical Synthesis: The compound is used in the creation of advanced herbicides and

pesticides.[1]
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Advanced Materials: It is employed in the synthesis of specialty polymers and dyes.[2]

Representative Synthesis Protocol
While specific industrial synthesis methods are proprietary, a general laboratory-scale

synthesis of a structurally similar compound, 5-fluoro-2-methylaniline, involves the reduction of

a nitro group to an amine. A similar pathway can be envisioned for 2-fluoro-5-methylaniline,

starting from 2-fluoro-5-nitrotoluene. The following is a representative experimental protocol

adapted from the synthesis of 5-fluoro-2-methylaniline.

Reaction: Reduction of 2-Fluoro-5-nitrotoluene to 2-Fluoro-5-methylaniline.

Materials:

2-Fluoro-5-nitrotoluene

Iron powder

Ethanol

Water

Hydrochloric acid (catalytic amount)

Sodium bicarbonate solution

Dichloromethane (or other suitable organic solvent)

Anhydrous sodium sulfate

Procedure:

Dissolve 2-Fluoro-5-nitrotoluene in ethanol in a round-bottom flask.

Add iron powder to the solution.

Add a catalytic amount of hydrochloric acid at 0 °C.
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Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture and filter to remove the iron catalyst.

Neutralize the filtrate with a saturated sodium bicarbonate solution.

Extract the product with an organic solvent such as dichloromethane.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield the crude product.

Purify the crude product by column chromatography to obtain 2-Fluoro-5-methylaniline.

Synthesis Pathway Diagram
The following diagram illustrates a plausible synthetic route to 2-Fluoro-5-methylaniline from

a commercially available starting material.

2-Fluoro-5-nitrotoluene

Fe, HCl (cat.)
Ethanol/Water, Reflux

2-Fluoro-5-methylaniline

Reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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